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Compound of Interest

Compound Name: Mjn110

Cat. No.: B609074 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information and step-by-step

procedures for the safe disposal of Mjn110, a selective monoacylglycerol lipase (MAGL)

inhibitor used in research.

Mjn110 should be treated as a hazardous chemical. While a specific Safety Data Sheet (SDS)

from the manufacturer provides the most detailed handling instructions, this guide offers a

framework for its disposal based on general best practices for hazardous laboratory waste.

Mjn110 Chemical and Physical Properties
A clear understanding of a compound's properties is the first step toward safe handling and

disposal. Below is a summary of the available data for Mjn110.
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Property Value

CAS Number 1438416-21-7[1]

Molecular Formula C22H21Cl2N3O4[1]

Molecular Weight 462.33 g/mol [2]

Appearance Crystalline solid

Solubility
- DMSO: 30 mg/mL[1] - Dimethyl formamide

(DMF): 25 mg/mL[1] - Ethanol: 0.25 mg/mL[1]

Storage Store at -20°C[3]

Immediate Safety and Handling Precautions
Before handling Mjn110, it is crucial to be aware of the necessary safety measures to prevent

exposure and contamination.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves.

Ventilation: Handle Mjn110 in a well-ventilated area, preferably within a chemical fume hood,

to avoid inhalation of any dust or aerosols.

Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of accidental contact,

rinse the affected area thoroughly with water and seek medical advice.

Spill Management: In the event of a spill, absorb the material with an inert substance (e.g.,

sand or vermiculite) and collect it into a sealed container for disposal as hazardous waste.

Do not flush spills down the drain.

Step-by-Step Disposal Protocol for Mjn110
The following protocol outlines the recommended procedure for the disposal of Mjn110 waste,

including pure compound, contaminated materials, and solutions.

1. Waste Segregation and Collection:
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Solid Waste:

Collect unused or expired Mjn110 powder in its original container or a clearly labeled,

sealed, and compatible waste container.

Contaminated consumables such as pipette tips, tubes, and gloves should be collected in

a designated, leak-proof hazardous waste container.

Liquid Waste:

Solutions containing Mjn110 should be collected in a separate, sealed, and properly

labeled liquid waste container.

Due to its chlorinated organic nature, Mjn110 solutions must not be disposed of down the

drain[4].

Segregate chlorinated organic solvents from non-halogenated solvents to facilitate proper

disposal by your institution's waste management service[5][6].

2. Waste Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label should include the full chemical name ("Mjn110" and its formal name: 4-[bis(4-

chlorophenyl)methyl]-1-piperazinecarboxylic acid, 2,5-dioxo-1-pyrrolidinyl ester), the

concentration (if in solution), and the date of accumulation.

Ensure the container is made of a material compatible with the waste it contains.

3. Storage of Hazardous Waste:

Store waste containers in a designated and secure satellite accumulation area within the

laboratory.

Ensure containers are kept closed at all times, except when adding waste.

Store incompatible waste types separately to prevent accidental reactions.
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4. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor for the collection and final disposal of the Mjn110
waste.

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Mjn110 and associated materials.
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Mjn110 Disposal Decision Workflow
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Caption: A flowchart outlining the key steps for the safe disposal of Mjn110 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b609074?utm_src=pdf-body-img
https://www.benchchem.com/product/b609074?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of Mjn110, fostering a culture of safety and building trust

in their laboratory's chemical handling practices. Always consult your institution's specific

guidelines and the manufacturer's SDS for the most comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

